![molecular formula C14H13N3OS3 B3046185 1-(2-(Methylthio)benzo[d]thiazol-6-yl)-3-(thiophen-2-ylmethyl)urea CAS No. 1207000-48-3](/img/structure/B3046185.png)
1-(2-(Methylthio)benzo[d]thiazol-6-yl)-3-(thiophen-2-ylmethyl)urea
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the benzo[d]thiazole and thiophene rings in separate steps, followed by their connection via the urea linkage. The methylthio group could be introduced via a substitution reaction .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazole and thiophene rings, along with the urea linkage. These features could influence its physical and chemical properties, as well as its potential biological activity .
Chemical Reactions Analysis
As an organic compound containing multiple heterocycles, “1-(2-(Methylthio)benzo[d]thiazol-6-yl)-3-(thiophen-2-ylmethyl)urea” could participate in a variety of chemical reactions. Its reactivity would be influenced by factors such as the electron-rich nature of the sulfur atoms and the presence of the urea linkage .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the urea linkage could impact its solubility, stability, and reactivity .
Scientific Research Applications
- A novel Pd(II) complex derived from this compound has demonstrated promising tumor inhibitory activity. The complex was characterized via various techniques, including IR, UV-visible, NMR, mass spectroscopy, TGA, and powder XRD .
- In vitro studies revealed that the Pd(II) complex exhibited excellent antiproliferative potency against cancer cell lines (e.g., MCF7, A549, Ehrlich ascites carcinoma, and Daltons lymphoma ascites). Its IC50 value against EAC cells was significantly lower than that of the ligand alone .
- In vivo experiments on a murine EAC tumor model system showed extended survivability due to the Pd(II) complex’s antitumor effect. This effect is attributed to antiangiogenic properties and promotion of apoptosis, as verified by DNA condensation and FACS analysis .
- The complex also demonstrated apoptotic characteristics through photo-induced binding to double-stranded calf thymus DNA and protein cleavage activity on pBR322 DNA .
- Molecular docking studies further confirmed its inhibition ability, suggesting potential as an anticancer drug .
- A general, inexpensive, and versatile method exists for synthesizing (1H-benzo[d]imidazol-2-yl)(phenyl)methanone, which is a key intermediate in the preparation of this compound. The method involves forming C–N bonds via an aromatic aldehyde and o-phenylenediamine .
- The compound belongs to the benzo[d]imidazo[2,1-b]thiazole class. Researchers have explored its derivatives for various applications, including antimicrobial, antiviral, and antitumor activities .
Anticancer Properties
Synthetic Applications
Thiazole Derivatives
Future Directions
properties
IUPAC Name |
1-(2-methylsulfanyl-1,3-benzothiazol-6-yl)-3-(thiophen-2-ylmethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS3/c1-19-14-17-11-5-4-9(7-12(11)21-14)16-13(18)15-8-10-3-2-6-20-10/h2-7H,8H2,1H3,(H2,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMQXQWOUVVNTPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(S1)C=C(C=C2)NC(=O)NCC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101183670 |
Source
|
| Record name | N-[2-(Methylthio)-6-benzothiazolyl]-N′-(2-thienylmethyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101183670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(Methylthio)benzo[d]thiazol-6-yl)-3-(thiophen-2-ylmethyl)urea | |
CAS RN |
1207000-48-3 |
Source
|
| Record name | N-[2-(Methylthio)-6-benzothiazolyl]-N′-(2-thienylmethyl)urea | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1207000-48-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[2-(Methylthio)-6-benzothiazolyl]-N′-(2-thienylmethyl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101183670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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